Stannous dioctanoate
Overview
Description
Stannous dioctanoate, also known as tin(II) 2-ethylhexanoate, is a compound that is widely used in various industries . It is often used as a catalyst in the production of polyurethane foam, room curing silicon rubber, urethanes, and polyurethane coating . It is characterized by its excellent catalytic and dispersing abilities .
Synthesis Analysis
The synthesis of this compound involves a reaction between sodium octanoate and stannous chloride . The process consists of putting stannous oxide and isooctanoic acid into a reaction kettle in proportion, actuating stirring and a vacuum pump, carrying out a dehydration reaction at a temperature of 115-130°C until no fraction generation, further conducting the reaction for 2-3 hours, then performing cooling and filtering so as to obtain a stannous octanoate end product .
Chemical Reactions Analysis
Stannous ions (Sn²⁺) are known to undergo various reactions. In aqueous solutions, both tin (II) and tin (IV) exist as complex ions. Both tin (II) chloride and tin (IV) chloride tend to undergo hydrolysis and aged solutions of these salts become measurably acidic .
Physical And Chemical Properties Analysis
This compound is described as a yellow paste or liquid . It is insoluble in water but soluble in petroleum ether . It is stable but can be easily oxidized .
Scientific Research Applications
1. Role in Polymerization and Catalysis
Stannous dioctanoate, also known as stannous octoate, is primarily used as a catalyst in the polymerization process. A study by Zhang et al. (1994) explored its role in lactide polymerization, finding that stannous alkoxide, formed between stannous octoate and alcohol, initiates the polymerization through coordinative insertion of lactide (Zhang, MacDonald, Goosen, & McAuley, 1994). Similarly, Lan-fang (2007) studied the catalytic activity of stannous compounds, including stannous octoate, in the esterification of diisooctyl terephthalate, finding significant catalytic effectiveness (Lan-fang, 2007).
2. In Nanocomposite and Battery Applications
This compound has also been utilized in the preparation of nanocomposites. Zhang, Jiang, and Wang (2015) prepared a porous Sn@C nanocomposite using stannous octoate, which showed excellent electrochemical performance as an anode material for lithium-ion batteries (Zhang, Jiang, & Wang, 2015).
3. Quantitative Analysis in Medical Applications
In the medical field, this compound is used for its biocompatible properties. Hubert et al. (2010) developed a method for determining stannic and stannous ions in tin octoate, used as a catalyst in the synthesis of polydimethylsiloxane (PDMS), a silicone rubber with medical applications (Hubert et al., 2010).
4. Use in Radiopharmaceuticals
In nuclear medicine, stannous compounds are employed as reducing agents for radiotracers. McBride, George, Kessler, and Shaw (1977) discussed the use of stannous salts, including stannous octoate, in radiopharmaceutical kits, highlighting their importance in quality assurance testing (McBride, George, Kessler, & Shaw, 1977).
Mechanism of Action
While the exact mechanism of action for stannous dioctanoate is not specified in the search results, stannous compounds like stannous fluoride have been shown to manage and prevent dental caries and gingivitis by promoting enamel mineralization, reducing gingival inflammation and bleeding, its potential broad-spectrum antibiotic effect, and through modulation of the microbial composition of the dental biofilm .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
octanoate;tin(2+) | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C8H16O2.Sn/c2*1-2-3-4-5-6-7-8(9)10;/h2*2-7H2,1H3,(H,9,10);/q;;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZRVMZHTADUSY-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)[O-].CCCCCCCC(=O)[O-].[Sn+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30O4Sn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
124-07-2 (Parent) | |
Record name | Octanoic acid, tin(2+) salt (2:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001912830 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID10890550 | |
Record name | Octanoic acid, tin(2+) salt (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10890550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
405.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1912-83-0 | |
Record name | Octanoic acid, tin(2+) salt (2:1) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001912830 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octanoic acid, tin(2+) salt (2:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Octanoic acid, tin(2+) salt (2:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10890550 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tin di(octanoate) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.016.023 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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